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Compound of Interest

Compound Name: Nor Acetildenafil-d8

L Get Quote

Cat. No.: B563929

For researchers, scientists, and drug development professionals, this in-depth guide provides
comprehensive technical information on Nor Acetildenafil-d8, including its chemical
properties, suppliers, and its application as an internal standard in analytical methodologies.

Nor Acetildenafil-d8 is a deuterated analog of Nor Acetildenafil, a structural analog of
Sildenafil. Due to its isotopic labeling, Nor Acetildenafil-d8 is an ideal internal standard for the
quantification of Nor Acetildenafil and related compounds in complex biological matrices by
mass spectrometry.

Core Compound Data

Parameter Value Reference

CAS Number 1185117-07-0 Syn Pharmatech Inc.
Molecular Formula C24H24DsNeO3 Santa Cruz Biotechnology
Molecular Weight 460.60 g/mol Santa Cruz Biotechnology
Appearance White to Off-White Solid Syn Pharmatech Inc.
Purity >99% Syn Pharmatech Inc.
Storage Refrigerator (2-8°C) Syn Pharmatech Inc.
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Santa Cruz Biotechnology

Syn Pharmatech Inc.

Gentaur

LGC Standards

Mechanism of Action: Phosphodiesterase 5 (PDES)
Inhibition

Nor Acetildenafil, the non-deuterated parent compound of Nor Acetildenafil-d8, is a sildenafil
analog and is presumed to act as a phosphodiesterase type 5 (PDES) inhibitor.[1] PDES5 is the

enzyme responsible for the degradation of cyclic guanosine monophosphate (cGMP) in the
corpus cavernosum of the penis and in the pulmonary vasculature.[2][3]

The signaling pathway of PDES inhibition is initiated by the release of nitric oxide (NO) during
sexual stimulation. NO activates guanylate cyclase, which in turn increases the production of
cGMP. Elevated cGMP levels lead to the relaxation of smooth muscles, resulting in vasodilation
and increased blood flow. By inhibiting PDES5, Nor Acetildenafil prevents the breakdown of
cGMP, thereby prolonging its vasodilatory effects.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Nor Acetildenafil-d8: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b563929#nor-acetildenafil-d8-cas-number-and-
supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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